Cas no 23714-51-4 (4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 23714-51-4
• MF: C₁₃H₁₇N₃O₃S
• MW: 295.35738158226
• MDL: MFCD01541509
• CID: 2273290
• PubChem ID: 661205
• Update Time: 2025-11-07

4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• BDBM42139
• BBL037254
• STK133389
• SMR000059239
• AKOS000268552
• 4-Ethyl-5-(3,4,5-trimethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• ALBB-003283
• SMSF0009074
• CS-0323923
• Oprea1_668204
• CB00852
• SR-01000473384-1
• MFCD01541509
• 4-ethyl-5-(3,4,5-trimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CHEMBL1448912
• SR-01000473384
• Oprea1_196109
• AB00100133-01
• 4-ethyl-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
• HMS2348J19
• AKOS000348042
• STK501630
• AK-245/11362027
• MLS000078604
• VS-14024
• EN300-110564
• cid_661205
• H22682
• 23714-51-4
• Oprea1_789766

• MDL： MFCD01541509
• Inchi： 1S/C13H17N3O3S/c1-5-16-12(14-15-13(16)20)8-6-9(17-2)11(19-4)10(7-8)18-3/h6-7H,5H2,1-4H3,(H,15,20)
• InChI Key： GSWUODWZESJTSQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1CC

Computed Properties

• Exact Mass: 295.09906259Da
• Monoisotopic Mass: 295.09906259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.4Ų

4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione

Recent Advances in the Study of 4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS: 23714-51-4)

The compound 4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS: 23714-51-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a triazole-thione core and a trimethoxyphenyl moiety, has been the subject of several studies exploring its biological activities, synthesis methods, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione. Researchers have developed novel synthetic routes to improve yield and purity, with particular emphasis on green chemistry approaches to minimize environmental impact. The compound's structural features, including the presence of sulfur and nitrogen atoms in the triazole ring, contribute to its reactivity and potential as a scaffold for drug development. Computational studies have also been employed to predict its physicochemical properties and interactions with biological targets.

In terms of biological activity, 4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione has demonstrated promising results in preclinical studies. It has shown inhibitory effects on various enzymes, including those involved in inflammatory pathways and cancer progression. Notably, its trimethoxyphenyl moiety is believed to enhance its binding affinity to certain protein targets, making it a candidate for further investigation in oncology and immunology. Recent in vitro and in vivo studies have reported its efficacy in reducing tumor growth and modulating immune responses, although detailed mechanistic insights are still under exploration.

Pharmacological evaluations have highlighted the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. While it exhibits favorable solubility and stability under physiological conditions, challenges related to bioavailability and potential toxicity require further optimization. Researchers are currently exploring derivative compounds and formulation strategies to address these limitations and enhance therapeutic potential.

In conclusion, 4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS: 23714-51-4) represents a versatile and promising candidate in medicinal chemistry. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in the context of targeted therapy and drug design. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its clinical potential in relevant disease models.